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Compound of Interest

Compound Name: Clozapine-d8

Cat. No.: B602445 Get Quote

Clozapine-d8: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Clozapine-d8, a

deuterated internal standard essential for the accurate quantification of clozapine in biological

matrices. This document outlines the product's technical specifications, detailed analytical

methodologies, and relevant biological pathways.

Product Data Sheet and Certificate of Analysis
Summary
Clozapine-d8 is a stable isotope-labeled version of clozapine, widely used as an internal

standard in quantitative analyses such as mass spectrometry. The deuterium labeling provides

a distinct mass shift, allowing for clear differentiation from the unlabeled analyte while

maintaining similar chemical and physical properties.

The following table summarizes the typical product specifications for Clozapine-d8, compiled

from various suppliers. Note that lot-specific values may vary and the Certificate of Analysis for

a specific batch should always be consulted for precise data.
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Parameter Specification

Chemical Name
8-Chloro-11-(4-methyl-1-piperazinyl-d8)-5H-

dibenzo[b,e][1][2]diazepine

Alternate Names Liponex-d8

CAS Number 1185053-50-2[2][3][4][5]

Molecular Formula C₁₈H₁₁D₈ClN₄[3][5]

Molecular Weight 334.87 g/mol [2][3][5]

Purity ≥98% (typically by HPLC)[2][5]

Isotopic Purity ≥98% Deuterium incorporation[2]

Appearance Solid

Storage
Store at room temperature or as recommended

on the Certificate of Analysis.[2][3]

Experimental Protocols
The use of Clozapine-d8 as an internal standard is crucial for accurate and precise

quantification of clozapine in complex biological matrices. Liquid chromatography-tandem mass

spectrometry (LC-MS/MS) is the most common analytical technique employed.

Protocol: Quantification of Clozapine in Human Plasma
using LC-MS/MS
This protocol provides a general framework for the analysis of clozapine using Clozapine-d8
as an internal standard. Specific parameters may require optimization based on the

instrumentation and laboratory conditions.

1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma, add 300 µL of a protein precipitation solution (e.g., acetonitrile)

containing the internal standard, Clozapine-d8, at a known concentration.

Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.
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Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used for separation.[6]

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed.

Flow Rate: A typical flow rate is between 0.2 and 0.6 mL/min.

Injection Volume: 5-20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.

Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and selective

detection. The transitions monitored are:

Clozapine: Precursor ion (Q1) m/z → Product ion (Q3) m/z

Clozapine-d8: Precursor ion (Q1) m/z → Product ion (Q3) m/z

The specific m/z transitions for clozapine and its deuterated analog should be optimized

for the specific mass spectrometer being used.

3. Data Analysis

The concentration of clozapine in the plasma sample is determined by calculating the peak

area ratio of the analyte (clozapine) to the internal standard (Clozapine-d8).
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A calibration curve is constructed by analyzing a series of calibration standards with known

concentrations of clozapine and a fixed concentration of Clozapine-d8.

The concentration of clozapine in the unknown samples is then interpolated from this

calibration curve.

Visualizations
Experimental Workflow: Quantification of Clozapine
The following diagram illustrates the typical workflow for the quantification of clozapine in a

biological sample using Clozapine-d8 as an internal standard.
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Caption: Workflow for Clozapine Quantification.
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Signaling Pathways of Clozapine
Clozapine's therapeutic effects are believed to be mediated through its interaction with multiple

neurotransmitter receptor systems. Its "atypical" antipsychotic profile is attributed to its strong

antagonist activity at serotonin 5-HT2A receptors and weaker antagonism at dopamine D2

receptors compared to typical antipsychotics.[1][7]

The diagram below provides a simplified overview of the primary signaling pathways affected

by clozapine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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